Cas no 139058-18-7 (3-Bromo-4-pivalamidobenzoic acid)

• Product Name: 3-Bromo-4-pivalamidobenzoic acid
• CAS No: 139058-18-7
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• MDL: MFCD11113010
• CID: 1030441
• Update Time: 2025-04-20

3-Bromo-4-pivalamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-pivalamidobenzoic acid
• AK133937
• BC889493
• ST2417538
• AX8255488
• 3-Bromo-4-(2,2-dimethylpropanamido)benzoic acid
• 3-bromo-4-(2,2-dimethylpropanoylamino)benzoic acid
• Benzoic acid, 3-bromo-4-[(2,2-dimethyl-1-oxopropyl)amino]-

• MDL： MFCD11113010
• Inchi： 1S/C12H14BrNO3/c1-12(2,3)11(17)14-9-5-4-7(10(15)16)6-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： NAOQMMQCVVKTEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NC(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Topological Polar Surface Area: 66.4